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Compound of Interest

Compound Name:
Benzo[b]thiophene-7-carboxylic

acid

Cat. No.: B159143 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information, handling protocols, and

physical data for Benzo[b]thiophene-7-carboxylic acid (CAS No. 10134-98-2). The

information is compiled to ensure safe laboratory practices and proper emergency response for

professionals working with this compound.

Chemical Identification and Properties
Benzo[b]thiophene-7-carboxylic acid is a heterocyclic organic compound. It serves as a

valuable building block in medicinal chemistry and materials science. Accurate identification

and understanding its physical properties are foundational to its safe use.

Table 1: Chemical Identification
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Identifier Value

IUPAC Name 1-benzothiophene-7-carboxylic acid[1][2]

Synonyms
Benzothiophene-7-carboxylic acid, 7-

Carboxybenzo[b]thiophene[1][3]

CAS Number 10134-98-2[3][4]

Molecular Formula C₉H₆O₂S[2][3]

Molecular Weight 178.21 g/mol [1][2]

Appearance Pale Yellow to Pale Brown Powder[1]

Table 2: Physical and Chemical Properties

Property Value

Melting Point 171-172°C[1]

Boiling Point 376.2 ± 15.0°C at 760 mmHg[1]

Density 1.419 ± 0.06 g/cm³[1]

Storage Store at 2-8°C, sealed in a dry place[1]

Hazard Identification and Safety
Understanding the potential hazards is critical for risk mitigation. While some sources report

that this chemical does not meet GHS hazard criteria, others indicate potential hazards upon

exposure.[2] It is prudent to handle it with care, adhering to the following classifications.

Table 3: GHS Hazard Classification

Classification Code & Statement Pictogram

Acute Toxicity, Oral H302: Harmful if swallowed.[5] GHS07 (Exclamation Mark)

Signal Word Warning[5]
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Precautionary Statements: A comprehensive set of precautionary statements (P-statements)

should be followed to minimize risk. These include, but are not limited to, P264 (Wash skin

thoroughly after handling), P270 (Do not eat, drink or smoke when using this product),

P301+P312 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell), and P501

(Dispose of contents/container to an approved waste disposal plant).

Experimental Protocols and Procedures
Adherence to standardized protocols is essential for ensuring the safety of personnel and the

integrity of research. The following sections detail procedures for handling, spill management,

and emergency first aid.

Protocol for Safe Handling of Chemical Powders
Handling Benzo[b]thiophene-7-carboxylic acid requires engineering controls and personal

protective equipment (PPE) to prevent exposure, especially through inhalation of dust or skin

contact.

Risk Assessment: Before beginning work, review the Safety Data Sheet (SDS) and conduct

a risk assessment for the specific procedure.

Engineering Controls: All weighing and handling of the powder must be performed in a

certified chemical fume hood, biological safety cabinet, or a ventilated balance enclosure to

minimize inhalation risk.[6] The lab should be under negative pressure relative to adjacent

non-lab areas.[7]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves. Inspect them for integrity before each

use.

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Lab Coat: A long-sleeved lab coat must be worn.[7]

Procedure:

Designate a specific area for handling the powder to prevent widespread contamination.[8]
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Use the minimum quantity necessary for the experiment.[8]

Keep the container sealed when not in use.

After handling, decontaminate the work surface with an appropriate cleaning agent and

thoroughly wash hands.[8]

Protocol for Solid Chemical Spill Cleanup
A quick and correct response to a chemical spill can significantly mitigate potential harm.

Alert Personnel: Immediately notify others in the vicinity of the spill.

Assess the Spill: Evaluate the size and nature of the spill. This protocol is for small,

manageable spills that do not pose a significant fire or respiratory threat. For large spills,

evacuate the area and contact emergency services.

Don PPE: Wear appropriate PPE, including gloves, safety goggles, and a lab coat.

Containment and Cleanup:

Carefully use a plastic scoop or brush to collect the bulk of the spilled powder. Avoid

actions that could make the powder airborne.[9]

Place the collected material into a clearly labeled, sealable polyethylene bag for

hazardous waste.[9]

Gently wipe the spill area with a wet paper towel or spill pad to remove any remaining

residue.[9][10] Do not dry sweep.

Place all contaminated cleaning materials into the hazardous waste bag.

Disposal: Seal the waste bag, attach a hazardous waste label, and dispose of it according to

institutional and local regulations.

Decontamination: Clean the scoop and any other non-disposable equipment used in the

cleanup.
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Protocol for First-Aid Measures
Immediate and appropriate first aid is crucial in the event of an accidental exposure.

Eye Contact: Immediately flush the eyes with copious amounts of cool water for at least 15

minutes, holding the eyelids open.[11][12] Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Skin Contact: Gently brush off any loose powder with a gloved hand.[13][14] Remove

contaminated clothing and flush the affected skin area with plenty of water for at least 15

minutes.[11][15] If skin irritation occurs, seek medical advice.

Inhalation: Move the affected person to fresh air and keep them at rest in a position

comfortable for breathing. If the person feels unwell or has difficulty breathing, seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Call a poison control center

or seek immediate medical attention.[11]

Visualization of Safety Workflows
The following diagrams illustrate key logical relationships and workflows for maintaining a safe

laboratory environment when handling chemicals like Benzo[b]thiophene-7-carboxylic acid.
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Caption: General workflow for safely handling hazardous chemical powders.
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Caption: The hierarchy of controls for mitigating chemical hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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